Cas no 1306038-59-4 (N-(1-cyanocyclopentyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-(1-cyanocyclopentyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 1306038-59-4
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 5669002
• PubChem ID: 56828224
• Update Time: 2025-05-19

N-(1-cyanocyclopentyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26686829
• N-(1-cyanocyclopentyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• 1306038-59-4
• AKOS008996534
• Z86756327
• CHEMBL4961349
• CCG-354863

• Inchi： 1S/C15H16N2O3/c16-10-15(5-1-2-6-15)17-14(18)11-3-4-12-13(9-11)20-8-7-19-12/h3-4,9H,1-2,5-8H2,(H,17,18)
• InChI Key： FULDKFPDMMAHIH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=C(C=1)OCCO2)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 272.11609238g/mol
• Monoisotopic Mass: 272.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.4Ų

Additional information on N-(1-cyanocyclopentyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Introduction to N-(1-cyanocyclopentyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 1306038-59-4)

N-(1-cyanocyclopentyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1306038-59-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The intricate molecular framework of this compound, featuring a cyclopentyl ring and a benzodioxine core, contributes to its potential as a lead compound in the synthesis of novel therapeutic agents.

The structural motif of N-(1-cyanocyclopentyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide incorporates several key functional groups that are strategically positioned to interact with biological targets. The presence of a cyano group at the cyclopentyl ring and an amide moiety at the benzodioxine scaffold suggests a high degree of reactivity and versatility in chemical modifications. These features make the compound an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of small molecule inhibitors that can modulate the activity of enzymes and receptors involved in various disease pathways. The benzodioxine scaffold, in particular, has been identified as a privileged structure in drug discovery due to its ability to engage with multiple biological targets. Research has shown that derivatives of benzodioxine exhibit potential in treating conditions such as inflammation, pain, and neurological disorders. The incorporation of a cyclopentyl ring into this scaffold enhances the compound's binding affinity and selectivity, making it a valuable asset in the quest for new therapeutic interventions.

One of the most compelling aspects of N-(1-cyanocyclopentyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is its potential as a precursor for the synthesis of more complex molecules. The amide group at the 6-position provides a site for further functionalization, allowing chemists to explore diverse chemical space and identify novel analogs with enhanced pharmacological properties. This flexibility is crucial in drug development, where optimizing potency, selectivity, and pharmacokinetic profiles is essential for successful clinical translation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can rapidly screen large libraries of compounds for potential therapeutic value. N-(1-cyanocyclopentyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been subjected to such computational analyses, which have revealed promising interactions with key targets relevant to human health. These findings underscore the compound's potential as a starting point for developing new drugs.

The synthesis of N-(1-cyanocyclopentyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct the desired molecular framework with high precision. These advancements have not only improved the efficiency of synthesis but also opened up new possibilities for modifying the compound's structure.

In conclusion, N-(1-cyanocyclopentyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 1306038-59-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents that address unmet medical needs.